Cas no 1006319-31-8 (4-(4-chloro-1H-pyrazol-1-yl)butanoic acid)

4-(4-chloro-1H-pyrazol-1-yl)butanoic acid is a synthetic organic compound with a pyrazole moiety substituted with a chlorine atom. It exhibits significant reactivity in various chemical reactions due to the electron-withdrawing effect of the chlorine and the electronic nature of the pyrazole ring. The compound is versatile in organic synthesis, particularly for the development of bioactive molecules. Its stability and availability make it a valuable tool for researchers in medicinal chemistry.

4-(4-chloro-1H-pyrazol-1-yl)butanoic acid structure

1006319-31-8 structure

Product Name:4-(4-chloro-1H-pyrazol-1-yl)butanoic acid

CAS No:1006319-31-8

MF:C₇H₉ClN₂O₂

MW:188.611560583115

MDL:MFCD06805401

CID:3059089

PubChem ID:19576759

Update Time:2025-07-19

4-(4-chloro-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-Chloro-pyrazol-1-yl)-butyric acid
- 4-(4-Chloro-1H-pyrazol-1-yl)butanoic acid
- 4-(4-chloropyrazol-1-yl)butanoic acid
- 4-Chloro-1H-pyrazole-1-butanoic acid
- GQB31931
- 4-(4-chloro-1H-pyrazol-1-yl)butanoicacid
- MFCD06805401
- 1006319-31-8
- AKOS000309149
- EN300-92793
- BBL040311
- CS-0264438
- STK350154
- DTXSID501290223
- 4-(4-chloro-1H-pyrazol-1-yl)butanoic acid
- MDL： MFCD06805401
- Inchi： 1S/C7H9ClN2O2/c8-6-4-9-10(5-6)3-1-2-7(11)12/h4-5H,1-3H2,(H,11,12)
- InChI Key： IXCJOGWPVAVMMT-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1)CCCC(=O)O

Computed Properties

Exact Mass: 188.0352552Da
Monoisotopic Mass: 188.0352552Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 55.1Å²

4-(4-chloro-1H-pyrazol-1-yl)butanoic acid Pricemore >>

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